Cas no 39158-36-6 (9-chloro-2-methyl-2-azatricyclo6.3.1.0,4,12dodeca-1(11),4(12),5,7,9-pentaen-3-one)

• Product Name: 9-chloro-2-methyl-2-azatricyclo6.3.1.0,4,12dodeca-1(11),4(12),5,7,9-pentaen-3-one
• CAS No: 39158-36-6
• MF: C₁₂H₈ClNO
• MW: 217.651021957397
• CID: 5730580
• PubChem ID: 4302658
• Update Time: 2023-11-22

9-chloro-2-methyl-2-azatricyclo6.3.1.0,4,12dodeca-1(11),4(12),5,7,9-pentaen-3-one Chemical and Physical Properties

Names and Identifiers

• Z87001998
• EN300-18655
• 39158-36-6
• AKOS025151067
• 6-chloro-1-methylbenzo[cd]indol-2-one
• 9-chloro-2-methyl-2-azatricyclo[6.3.1.0^{4,12}]dodeca-1(11),4,6,8(12),9-pentaen-3-one
• 9-Chloro-2-methyl-2-azatricyclo[6.3.1.0,4,12]dodeca-1(11),4(12),5,7,9-pentaen-3-one
• Benz[cd]indol-2(1H)-one, 6-chloro-1-methyl-
• 9-chloro-2-methyl-2-azatricyclo6.3.1.0,4,12dodeca-1(11),4(12),5,7,9-pentaen-3-one

• Inchi： 1S/C12H8ClNO/c1-14-10-6-5-9(13)7-3-2-4-8(11(7)10)12(14)15/h2-6H,1H3
• InChI Key： HJOMDZUNMUCEFN-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C3C=1C=CC=C3C(N2C)=O

Computed Properties

• Exact Mass: 217.0294416g/mol
• Monoisotopic Mass: 217.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.409±0.06 g/cm3(Predicted)
• Boiling Point: 416.5±37.0 °C(Predicted)
• pka: -1.96±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Chloronaphthalenes